3-chloro-5-(propan-2-yl)aniline hydrochloride
Description
“3-chloro-5-(propan-2-yl)aniline hydrochloride” is a chemical compound with the molecular formula C9H12ClN. It is a derivative of aniline, which is substituted with a chlorine atom and an isopropyl group . It is typically stored at temperatures between 2-8°C and is available in liquid form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H12ClN/c1-6(2)8-4-3-7(10)5-9(8)11/h3-6H,11H2,1-2H3 . This indicates the presence of a chlorine atom and an isopropyl group attached to the aniline ring.Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature and is typically stored at temperatures between 2-8°C . The molecular weight of the compound is 169.65 .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-5-(propan-2-yl)aniline hydrochloride involves the reaction of 3-chloroaniline with isopropyl alcohol and hydrochloric acid.", "Starting Materials": [ "3-chloroaniline", "isopropyl alcohol", "hydrochloric acid" ], "Reaction": [ "To a round-bottom flask, add 3-chloroaniline and isopropyl alcohol.", "Heat the mixture to reflux and add hydrochloric acid dropwise.", "Continue refluxing the mixture for several hours until the reaction is complete.", "Cool the mixture and filter the resulting solid.", "Wash the solid with cold water and dry it under vacuum to obtain 3-chloro-5-(propan-2-yl)aniline hydrochloride." ] } | |
CAS No. |
2639408-58-3 |
Molecular Formula |
C9H13Cl2N |
Molecular Weight |
206.1 |
Purity |
95 |
Origin of Product |
United States |
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